Cas no 68572-34-9 (({4-[(5-methylthiophen-2-yl)carbonyl]naphthalen-1-yl}oxy)acetic acid)

• Product Name: ({4-[(5-methylthiophen-2-yl)carbonyl]naphthalen-1-yl}oxy)acetic acid
• CAS No: 68572-34-9
• MF: C₁₈H₁₄O₄S
• MW: 326.366364002228
• CID: 1728893
• PubChem ID: 3052168
• Update Time: 2025-04-21

({4-[(5-methylthiophen-2-yl)carbonyl]naphthalen-1-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({4-[(5-methylthiophen-2-yl)carbonyl]naphthalen-1-yl}oxy)acetic acid
• 2-[4-(5-methylthiophene-2-carbonyl)naphthalen-1-yl]oxyacetic acid
• 68572-34-9
• ((4-((5-Methyl-2-thienyl)carbonyl)-1-naphthalenyl)oxy)acetic acid
• Acetic acid, ((4-((5-methyl-2-thienyl)carbonyl)-1-naphthalenyl)oxy)-
• DTXSID90218677

• Inchi： 1S/C18H14O4S/c1-11-6-9-16(23-11)18(21)14-7-8-15(22-10-17(19)20)13-5-3-2-4-12(13)14/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： JAIPBCMSWZSCRY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C1C=CC(=C2C=CC=CC2=1)OCC(=O)O)=O

Computed Properties

• Exact Mass: 326.06132
• Monoisotopic Mass: 326.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 570.3°C at 760 mmHg
• Flash Point: 298.7°C
• Refractive Index: 1.664
• PSA: 63.6